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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4-Hydroxy-3-methyl-2-butanone (CAS No. 3393-64-4). The information is
intended to assist researchers, scientists, and drug development professionals in establishing
safe laboratory and manufacturing practices. Due to a lack of extensive toxicological data for
this specific compound, this guide emphasizes a precautionary approach and adherence to
standardized testing protocols for chemical safety assessment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Hydroxy-3-methyl-2-butanone is
presented in Table 1. This data is essential for understanding the substance's behavior under

various experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4-Hydroxy-3-methyl-2-butanone
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Property Value Reference
Molecular Formula C5H1002 [1112]
Molecular Weight 102.13 g/mol [1][3]

CAS Number 3393-64-4 [11[2]
EINECS Number 222-238-6 [1]
Appearance Clear, colorless liquid [2]

N ) 189.77 °C @ 760 mmHg
Boiling Point . [4]
(estimated)

Flash Point 81.67 °C (179.00 °F) TCC [4]
Specific Gravity 0.993 @ 25 °C [4]
Refractive Index 1.438 @ 20 °C [4]

0.2 mmHg @ 25 °C
Vapor Pressure _ [4]
(estimated)

- Soluble in water (1,000,000
Solubility . ) [4]
mg/L @ 25 °C, estimated)

logP (o/w) -0.440 (estimated) [4]

Hazard Identification and Classification

The toxicological properties of 4-Hydroxy-3-methyl-2-butanone have not been fully
investigated.[5] However, some sources indicate potential hazards. According to aggregated
GHS information from the European Chemicals Agency (ECHA), a significant percentage of
notifications do not classify the substance as hazardous.[3] However, a minority of notifications
suggest the following hazards[3]:

o Skin Irritation (Category 2): Causes skin irritation.

o Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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e Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.

Given the limited and partially conflicting data, it is prudent to handle this compound as
potentially hazardous.

Personal Protective Equipment (PPE) and Handling
Precautions

Strict adherence to safety protocols is mandatory when handling 4-Hydroxy-3-methyl-2-
butanone. The following PPE and handling precautions are recommended.

Personal Protective Equipment

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[6]

To prevent eye contact which

may cause serious irritation.[3]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[5] Consider
fire/flame resistant and

impervious clothing.[6]

To avoid skin contact which

may cause irritation.[3][5]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with
appropriate cartridges.[6] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
followed.[5]

To prevent inhalation which
may cause respiratory tract
irritation.[3][5]

Safe Handling Practices

Avoid contact with skin and eyes.[1]

¢ Avoid formation of dust and aerosols.[1]

» Provide appropriate exhaust ventilation at places where the chemical is handled.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[7]

» Take precautionary measures against static discharge.[7]

¢ Use only non-sparking tools.[7]

o Wash hands thoroughly after handling.
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Storage and Disposal

Proper storage and disposal are crucial to maintain the integrity of the compound and ensure
safety.

o Storage: Store in a cool, dry, and well-ventilated place.[1][7] Keep the container tightly
closed.[1][7] The compound is reported to be hygroscopic.[2]

¢ Incompatible Materials: Strong oxidizing agents, strong bases, and reducing agents.[5]

» Disposal: Dispose of in accordance with local, state, and federal regulations. Keep in
suitable, closed containers for disposal.[1]

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures

Table 3: First-Aid Procedures for 4-Hydroxy-3-methyl-2-butanone Exposure
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Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[6]

Skin Contact

Take off contaminated clothing immediately.
Flush skin with plenty of water for at least 15
minutes. Seek medical attention if irritation

develops or persists.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[5][6]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
drink 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person.

Seek medical attention.[5][6]

Accidental Release Measures

o Ensure adequate ventilation.

e Remove all sources of ignition.[5]

o Wear appropriate personal protective equipment as specified in Section 3.1.

» Absorb the spill with a non-combustible material such as earth, sand, or vermiculite.[5]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

o Prevent the spill from entering drains or waterways.[6]

Experimental Protocols for Safety Assessment
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Given the absence of comprehensive toxicity data for 4-Hydroxy-3-methyl-2-butanone, it is

imperative that researchers conduct a thorough safety assessment before use in any

application. The following OECD (Organisation for Economic Co-operation and Development)

guidelines for the testing of chemicals are the internationally recognized standards for such

evaluations.

Acute Oral Toxicity

Protocol: OECD Test Guidelines 420 (Fixed Dose Procedure), 423 (Acute Toxic Class
Method), and 425 (Up-and-Down Procedure).[4]

Methodology: These guidelines describe procedures for assessing the acute toxic effects of
a substance administered orally.[4] The Fixed Dose Procedure involves administering the
substance at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg) to identify a dose that produces
evident toxicity but avoids lethality.[5] The Acute Toxic Class Method allows for the
classification of the substance into toxicity classes based on LD50 cut-off values, while the
Up-and-Down Procedure enables the estimation of an LD50 value with a confidence interval.
[4] The substance is typically administered in a single dose or multiple fractions within 24
hours to fasted animals, usually rodents.[4][8] Animals are observed for a period of at least
14 days for signs of toxicity and mortality.[5]

Skin Irritation

Protocol: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method).[9][10]

Methodology: This in vitro method is a validated alternative to animal testing for skin
irritation.[11] It utilizes a reconstructed human epidermis (RhE) model that mimics the upper
layers of human skin.[10] The test chemical is applied topically to the RhE tissue for a
defined period (e.g., up to 4 hours).[9][11] Following exposure, the viability of the tissue is
measured, typically using an MTT assay, which assesses mitochondrial activity.[10] A
reduction in cell viability below a certain threshold (e.g., < 50%) indicates that the substance
is an irritant.[10]

Eye Irritation
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e Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) and OECD Test
Guideline 496 (In Vitro Eye Irritation).[1][6]

o Methodology: A tiered testing strategy is recommended, starting with in vitro methods.[1]
OECD TG 496 utilizes reconstructed human cornea-like epithelium (RhCE) models to assess
eye irritation potential without animal testing.[6] If in vivo testing is deemed necessary, OECD
TG 405 is followed.[1] This involves applying a single dose of the substance to the eye of an
animal (typically an albino rabbit) and observing for effects on the cornea, iris, and
conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours).[2][12] The use of anesthetics
and analgesics is recommended to minimize animal distress.[1][12]

Logical Workflow for Safety and Handling
Assessment

The following diagram illustrates a logical workflow for the safety and handling assessment of a
chemical with limited toxicological data, such as 4-Hydroxy-3-methyl-2-butanone.
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Caption: Workflow for chemical safety assessment and handling.
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Conclusion

While 4-Hydroxy-3-methyl-2-butanone has applications in research and development, the
available safety data is limited. Therefore, a cautious approach is essential. This guide
summarizes the known properties and potential hazards and provides a framework for safe
handling, storage, and emergency response. For definitive safety assessment, it is strongly
recommended that experimental testing be conducted following the appropriate OECD
guidelines. By adhering to these protocols, researchers and drug development professionals
can mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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